Cas no 2034346-42-2 (2,6-dimethoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide)

• Product Name: 2,6-dimethoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide
• CAS No: 2034346-42-2
• MF: C₂₀H₂₃NO₄
• MW: 341.4009
• CID: 5349906
• Update Time: 2025-07-21

2,6-dimethoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]benzamide
• 2,6-dimethoxy-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzamide
• 2,6-dimethoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide

• Inchi： 1S/C20H23NO4/c1-23-16-9-6-10-17(24-2)18(16)19(22)21-13-20(25-3)11-14-7-4-5-8-15(14)12-20/h4-10H,11-13H2,1-3H3,(H,21,22)
• InChI Key： GGODFLPRMWDDJG-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1(C([H])([H])N([H])C(C2C(=C([H])C([H])=C([H])C=2OC([H])([H])[H])OC([H])([H])[H])=O)C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 429
• XLogP3: 2.9
• Topological Polar Surface Area: 56.8

Additional information on 2,6-dimethoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide

Comprehensive Overview of 2,6-Dimethoxy-N-[(2-Methoxy-2,3-Dihydro-1H-Inden-2-Yl)Methyl]Benzamide (CAS No. 2034346-42-2)

The compound 2,6-dimethoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide (CAS No. 2034346-42-2) is a synthetic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. Its unique scaffold combines a dimethoxybenzamide moiety with a methoxy-dihydroindenyl group, making it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, though its exact mechanisms remain under investigation. The compound's molecular weight, solubility, and stability under different conditions are frequently studied to optimize its utility in drug discovery.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This trend has placed compounds like 2034346-42-2 in the spotlight, as their structural complexity allows for selective interactions with biological targets. Questions such as "What are the pharmacokinetic properties of 2,6-dimethoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide?" or "How does this compound compare to other benzamide derivatives?" are commonly searched in scientific databases, reflecting the growing curiosity around its applications.

The synthesis of 2,6-dimethoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide typically involves multi-step organic reactions, including amide coupling and etherification. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and identity. Given the rise of AI-driven drug design, computational tools like molecular docking are increasingly used to predict its binding affinities, further accelerating research efforts. This aligns with the broader industry focus on high-throughput screening and fragment-based drug discovery.

Beyond pharmaceuticals, 2034346-42-2 has also piqued interest in material science due to its aromatic and heterocyclic features. Its potential as a ligand in catalysis or as a building block for functional polymers is an active area of exploration. Environmental considerations, such as its biodegradability and eco-toxicity, are also critical topics, especially as regulatory agencies emphasize green chemistry principles. Researchers often inquire about "sustainable synthesis routes for benzamide derivatives" or "SAR studies of methoxy-substituted indenes," highlighting the intersection of innovation and sustainability.

In conclusion, 2,6-dimethoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide represents a versatile compound with multifaceted applications. Its study not only advances medicinal chemistry but also contributes to interdisciplinary fields. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.